Cas no 11097-15-7 (Cast iron)

• Product Name: Cast iron
• CAS No: 11097-15-7
• CID: 146261
• Update Time: 2025-04-23

Cast iron Chemical and Physical Properties

Names and Identifiers

• Cast iron
• Castalloys, iron
• GGG DIN 28600
• Gray cast iron
• Gray iron
• Iron Waterpeller
• Iron, pig
• Iron,cast
• Pig iron

Cast iron Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Cast iron

Exploring the Properties and Applications of Cast Iron (CAS No. 11097-15-7)

Cast iron is a versatile and widely used material known for its exceptional durability, heat retention, and machinability. With the CAS number 11097-15-7, this alloy primarily consists of iron, carbon, and silicon, making it a cornerstone in industrial and domestic applications. Its unique microstructure, which includes graphite flakes or nodules, contributes to its distinctive properties, such as high wear resistance and excellent vibration damping. In recent years, the demand for cast iron products has surged due to their sustainability and recyclability, aligning with global trends toward eco-friendly materials.

One of the most notable characteristics of cast iron is its ability to withstand extreme temperatures, making it ideal for cast iron cookware and engine components. The material's thermal conductivity ensures even heat distribution, a feature highly valued in culinary applications. Searches for "best cast iron skillet" or "how to season cast iron" have skyrocketed, reflecting consumer interest in durable and non-toxic kitchenware. Additionally, cast iron pipes remain a preferred choice in plumbing systems due to their longevity and resistance to corrosion, despite the rise of alternative materials like PVC.

The automotive and construction industries heavily rely on cast iron for components such as engine blocks, manhole covers, and structural supports. Its high compressive strength and affordability make it indispensable in infrastructure projects. Recent advancements in cast iron manufacturing have introduced hybrid alloys with enhanced mechanical properties, addressing modern engineering challenges. For instance, ductile cast iron (also known as nodular cast iron) offers improved tensile strength and flexibility, expanding its use in high-stress environments like wind turbines and heavy machinery.

From a historical perspective, cast iron has played a pivotal role in industrialization, with artifacts dating back to ancient China. Today, its applications extend to art and architecture, where intricate cast iron designs adorn buildings and public spaces. The material's aesthetic appeal, combined with its functional benefits, has led to a resurgence in decorative uses. Online searches for "cast iron garden furniture" or "vintage cast iron restoration" highlight this trend, as consumers seek durable and timeless pieces.

In the context of modern manufacturing, cast iron recycling has gained traction as industries prioritize circular economy practices. The material's recyclability reduces waste and energy consumption, making it an environmentally responsible choice. Furthermore, innovations in cast iron coatings, such as enamel or ceramic layers, have expanded its applications in consumer goods, from stoves to decorative items. As sustainability becomes a key driver in material selection, cast iron's role is expected to grow, particularly in sectors emphasizing longevity and low environmental impact.

Despite competition from newer materials, cast iron remains irreplaceable in many applications due to its unmatched combination of cost, performance, and sustainability. Whether in industrial machinery, culinary tools, or artistic creations, its legacy continues to evolve. For those exploring "cast iron vs. stainless steel" or "benefits of cast iron cookware," the material's unique advantages ensure its enduring relevance. As research into advanced alloys progresses, cast iron will likely adapt to meet future demands, solidifying its status as a cornerstone of modern engineering and design.